Cas no 101913-95-5 (1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-)
101913-95-5 structure
Product Name:1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-
CAS No:101913-95-5
MF:C21H30N4O
MW:354.489104747772
CID:140789
PubChem ID:59107
Update Time:2025-04-19
1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-
- 7-(3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)heptanenitrile
- 101913-95-5
- 8-(6-Cyanohexyl)-3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decane
- DTXSID10144343
- NSC167685
- HEPTANONITRILE, 7-(3-METHYL-4-OXO-1-PHENYL-1,3,8-TRIAZASPIRO(4.5)DEC-8-YL)-
- NSC-167685
- 7-(3-Methyl-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)dec-8-yl)heptanonitrile
-
- Inchi: 1S/C21H30N4O/c1-23-18-25(19-10-6-5-7-11-19)21(20(23)26)12-16-24(17-13-21)15-9-4-2-3-8-14-22/h5-7,10-11H,2-4,8-9,12-13,15-18H2,1H3
- InChI Key: GDFRSJQALJTCDV-UHFFFAOYSA-N
- SMILES: O=C1C2(CCN(CCCCCCC#N)CC2)N(C2C=CC=CC=2)CN1C
Computed Properties
- Exact Mass: 354.2422
- Monoisotopic Mass: 354.242
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.6A^2
- XLogP3: 3.1
Experimental Properties
- Density: 1.15
- Boiling Point: 571°C at 760 mmHg
- Flash Point: 299.1°C
- Refractive Index: 1.589
- PSA: 50.58
- LogP: 3.17198
1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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